Cas no 1934913-35-5 (methyl 2-sulfamoylcyclohexane-1-carboxylate)

• Product Name: methyl 2-sulfamoylcyclohexane-1-carboxylate
• CAS No: 1934913-35-5
• MF: C₈H₁₅NO₄S
• MW: 221.27400135994
• CID: 5192310
• PubChem ID: 124081952
• Update Time: 2025-06-08

methyl 2-sulfamoylcyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-(aminosulfonyl)-, methyl ester
• methyl 2-sulfamoylcyclohexane-1-carboxylate

• Inchi： 1S/C8H15NO4S/c1-13-8(10)6-4-2-3-5-7(6)14(9,11)12/h6-7H,2-5H2,1H3,(H2,9,11,12)
• InChI Key： KKEXNHKAIBWUEY-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)CCCCC1S(N)(=O)=O

Additional information on methyl 2-sulfamoylcyclohexane-1-carboxylate

Recent Advances in the Study of Methyl 2-Sulfamoylcyclohexane-1-carboxylate (CAS: 1934913-35-5)

Methyl 2-sulfamoylcyclohexane-1-carboxylate (CAS: 1934913-35-5) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its sulfamoyl and carboxylate functional groups, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug discovery. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of research has been the role of methyl 2-sulfamoylcyclohexane-1-carboxylate as a potential inhibitor of carbonic anhydrases (CAs), a family of enzymes implicated in numerous physiological and pathological processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition against CA isoforms, particularly CA IX and XII, which are overexpressed in hypoxic tumor environments. The study highlighted the compound's ability to bind to the active site of these enzymes, thereby disrupting their catalytic activity and offering a novel approach to cancer therapy.

In addition to its enzyme inhibitory properties, methyl 2-sulfamoylcyclohexane-1-carboxylate has been investigated for its potential in antimicrobial applications. A recent preprint on bioRxiv reported that derivatives of this compound exhibited significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to interfere with bacterial cell wall synthesis, suggesting its potential as a scaffold for developing new antibiotics.

The synthetic accessibility of methyl 2-sulfamoylcyclohexane-1-carboxylate has also been a focus of recent research. A 2024 paper in Organic Letters described an efficient, scalable synthesis route for this compound, utilizing a novel catalytic system that improves yield and reduces byproduct formation. This advancement is particularly significant for industrial-scale production, as it addresses previous challenges related to cost and reproducibility.

Despite these promising findings, challenges remain in the development of methyl 2-sulfamoylcyclohexane-1-carboxylate as a therapeutic agent. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability, necessitating further structural modifications to enhance its drug-like properties. Ongoing research is exploring the incorporation of this molecule into prodrug formulations or nanoparticle-based delivery systems to improve its efficacy and reduce potential side effects.

In conclusion, methyl 2-sulfamoylcyclohexane-1-carboxylate (CAS: 1934913-35-5) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacological profile and exploring its potential in combination therapies, paving the way for its translation into clinical applications.